Cas no 857348-52-8 (Methyl-(4-pyridin-3-yl-benzyl)-amine)

• Product Name: Methyl-(4-pyridin-3-yl-benzyl)-amine
• CAS No: 857348-52-8
• MF: C₁₃H₁₄N₂
• MW: 198.263662815094
• MDL: MFCD12824204
• CID: 4784018
• Update Time: 2026-02-27

Methyl-(4-pyridin-3-yl-benzyl)-amine Chemical and Physical Properties

Names and Identifiers

• Methyl-(4-pyridin-3-yl-benzyl)-amine
• N-methyl-1-(4-(pyridin-3-yl)phenyl)methanamine

• MDL： MFCD12824204
• Inchi： 1S/C13H14N2/c1-14-9-11-4-6-12(7-5-11)13-3-2-8-15-10-13/h2-8,10,14H,9H2,1H3
• InChI Key： GGTJEKIMXUENGY-UHFFFAOYSA-N
• SMILES： N(C)CC1C=CC(C2C=NC=CC=2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 24.9

Additional information on Methyl-(4-pyridin-3-yl-benzyl)-amine

Methyl-(4-pyridin-3-yl-benzyl)-amine (CAS No. 857348-52-8): A Comprehensive Overview in Modern Chemical Biology

Methyl-(4-pyridin-3-yl-benzyl)-amine, identified by its unique chemical identifier CAS No. 857348-52-8, represents a compound of significant interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and molecular interactions. The presence of both pyridine and benzylamine moieties within its structure imparts distinct chemical properties that make it a valuable candidate for further exploration.

The compound's structural composition, featuring a methyl group attached to a benzylamine moiety that is further substituted with a pyridine ring at the 4-position, contributes to its unique reactivity and binding capabilities. Such structural features are often exploited in the design of bioactive molecules, where specific interactions with biological targets are desired. The pyridine ring, in particular, is known for its ability to engage in hydrogen bonding and π-stacking interactions, which are critical for the development of high-affinity ligands.

Recent advancements in the field of chemical biology have highlighted the importance of heterocyclic compounds like Methyl-(4-pyridin-3-yl-benzyl)-amine in modulating biological pathways. Studies have demonstrated that pyridine derivatives can serve as effective scaffolds for designing small-molecule inhibitors targeting various therapeutic areas, including oncology, neurology, and infectious diseases. The benzylamine component further enhances the compound's potential by providing a flexible linker that can be modified to optimize pharmacokinetic properties.

In the context of drug discovery, Methyl-(4-pyridin-3-yl-benzyl)-amine has been explored as a precursor for more complex derivatives. Its ability to undergo functionalization reactions such as nucleophilic substitution and condensation reactions makes it a versatile building block for synthesizing novel compounds. Researchers have leveraged these properties to develop libraries of analogs with tailored biological activities, aiming to identify lead compounds for further preclinical and clinical development.

One particularly intriguing aspect of this compound is its potential role in modulating enzyme activity. The pyridine ring's interaction with metal ions and its ability to form stable complexes with enzymes have been well-documented. This characteristic has led to investigations into its use as a chelating agent or as an enhancer for enzyme inhibition strategies. For instance, studies have shown that derivatives of Methyl-(4-pyridin-3-yl-benzyl)-amine can selectively inhibit certain enzymes by binding to their active sites, thereby disrupting pathological signaling pathways.

The compound's pharmacological profile has also been examined in vitro and in vivo models. Preliminary studies suggest that Methyl-(4-pyridin-3-yl-benzyl)-amine exhibits promising effects on various biological targets, including receptors and ion channels. These findings are particularly relevant in the context of developing treatments for neurological disorders, where precise modulation of neuronal activity is crucial. The benzylamine moiety's ability to interact with aromatic residues in proteins further enhances its potential as a pharmacophore.

From a synthetic chemistry perspective, Methyl-(4-pyridin-3-yl-benzyl)-amine serves as an excellent example of how functional group interplay can lead to innovative molecular architectures. The synthesis of this compound involves multi-step reactions that showcase the power of modern organic chemistry techniques. Advances in catalytic methods and asymmetric synthesis have enabled the efficient preparation of complex molecules like this one, facilitating their use in high-throughput screening campaigns.

The integration of computational chemistry into the drug discovery process has also played a pivotal role in understanding the behavior of Methyl-(4-pyridin-3-yl-benzyl)-amine. Molecular modeling studies have provided insights into its binding mode with biological targets, helping researchers optimize its design for improved efficacy and selectivity. These computational approaches are complemented by experimental validation, ensuring that hypotheses generated from virtual screening are accurately reflected in real-world applications.

Looking ahead, the future prospects for Methyl-(4-pyridin-3-yl-benzyl)-amine and related derivatives appear promising. As our understanding of biological systems continues to evolve, so does the demand for innovative molecules capable of addressing complex diseases. The compound's unique structural features make it well-suited for addressing unmet medical needs, particularly in areas where traditional drugs have limitations.

In conclusion, Methyl-(4-pyridin-3-yl-benzyl)-amine (CAS No. 857348-52-8) stands out as a significant compound in chemical biology research due to its versatile structure and potential applications. Its role as a building block for drug discovery efforts underscores the importance of heterocyclic compounds in modern medicine. As research progresses, it is likely that this molecule will continue to inspire new developments across multiple therapeutic domains.